Cas no 4753-08-6 (2-Hydroxy-3-methoxybenzenesulfonic Acid)

• Product name: 2-Hydroxy-3-methoxybenzenesulfonic Acid
• CAS No: 4753-08-6
• MF: C₇H₈O₅S
• MW: 204.2
• CID: 3383722

2-Hydroxy-3-methoxybenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONIC ACID, 2-HYDROXY-3-METHOXY-
• 2-Hydroxy-3-methoxybenzenesulfonic Acid

• InChI Key： ZSSJNRFFMPEYOJ-UHFFFAOYSA-NCopyCopied

Experimental Properties

• Color/Form: NA
• Flash Point: 316.8±31.5 °C

2-Hydroxy-3-methoxybenzenesulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Hydroxy-3-methoxybenzenesulfonic Acid

2-Hydroxy-3-Methoxybenzenesulfonic Acid (CAS No. 4753-08-6): A Comprehensive Overview

2-Hydroxy-3-Methoxybenzenesulfonic Acid, also known by its CAS registry number 4753-08-6, is a structurally unique organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its benzenesulfonic acid backbone, which imparts it with strong acidic properties, and the presence of hydroxyl (-OH) and methoxy (-OCH3) substituents at the 2nd and 3rd positions of the benzene ring, respectively. These functional groups not only influence the compound's chemical reactivity but also play a pivotal role in its biological activity and industrial utility.

The synthesis of 2-Hydroxy-3-Methoxybenzenesulfonic Acid typically involves multi-step processes that include sulfonation, oxidation, and substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of heterogeneous catalysts to enhance reaction yields while reducing waste generation. Such innovations are critical in aligning the synthesis of this compound with global sustainability goals.

One of the most notable applications of 2-Hydroxy-3-Methoxybenzenesulfonic Acid is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of various bioactive compounds. Its ability to act as a sulfonating agent makes it invaluable in the development of drugs targeting inflammation, oxidative stress, and neurodegenerative diseases. Recent studies have highlighted its potential as a precursor for antioxidant agents, which are increasingly sought after in both therapeutic and cosmetic formulations.

In addition to its pharmaceutical applications, 2-Hydroxy-3-Methoxybenzenesulfonic Acid has found utility in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to interact with biological membranes and disrupt cellular processes makes it a promising candidate for developing eco-friendly pesticides. Emerging research is focusing on optimizing its bioavailability and minimizing environmental toxicity, which are critical factors for its widespread adoption in agricultural practices.

The chemical properties of 2-Hydroxy-3-Methoxybenzenesulfonic Acid are heavily influenced by its functional groups. The sulfonic acid group (-SO3H) imparts strong acidity, making it highly soluble in water and polar solvents. The hydroxyl group introduces hydrogen bonding capabilities, enhancing its ability to interact with biological systems. Meanwhile, the methoxy group contributes to the compound's lipophilicity, which is essential for permeability across cellular membranes.

Recent studies have delved into the stereochemical properties of 2-Hydroxy-3-Methoxybenzenesulfonic Acid, revealing insights into its molecular interactions at the atomic level. Advanced computational models have been employed to predict its binding affinities with various biomolecules, paving the way for rational drug design strategies. These findings underscore the importance of understanding the compound's three-dimensional structure in predicting its biological activity.

From a safety standpoint, 2-Hydroxy-3-Methoxybenzenesulfonic Acid exhibits moderate toxicity levels when exposed to aquatic organisms. Regulatory agencies have established guidelines for its safe handling and disposal to minimize environmental impact. Proper storage conditions, such as maintaining dryness and avoiding high temperatures, are crucial to prevent degradation of the compound.

In conclusion, 2-Hydroxy-3-Methoxybenzenesulfonic Acid (CAS No. 4753-08-6) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific innovation while adhering to sustainable practices.